Cas no 827320-69-4 (2(1H)-Isoquinolinecarboxylic acid, 1-(1H-pyrrol-2-yl)-, ethyl ester)

2(1H)-Isoquinolinecarboxylic acid, 1-(1H-pyrrol-2-yl)-, ethyl ester structure
827320-69-4 structure
Product name:2(1H)-Isoquinolinecarboxylic acid, 1-(1H-pyrrol-2-yl)-, ethyl ester
CAS No:827320-69-4
MF:C16H16N2O2
MW:268.310443878174
CID:684848
PubChem ID:71417549

2(1H)-Isoquinolinecarboxylic acid, 1-(1H-pyrrol-2-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Isoquinolinecarboxylic acid, 1-(1H-pyrrol-2-yl)-, ethyl ester
    • ethyl 1-(1H-pyrrol-2-yl)-1H-isoquinoline-2-carboxylate
    • DTXSID40836885
    • Ethyl 1-(1H-pyrrol-2-yl)isoquinoline-2(1H)-carboxylate
    • 827320-69-4
    • Inchi: InChI=1S/C16H16N2O2/c1-2-20-16(19)18-11-9-12-6-3-4-7-13(12)15(18)14-8-5-10-17-14/h3-11,15,17H,2H2,1H3
    • InChI Key: KPMNRPLCBKFCAT-UHFFFAOYSA-N
    • SMILES: CCOC(=O)N1C=CC2=CC=CC=C2C1C3=CC=CN3

Computed Properties

  • Exact Mass: 268.121177757g/mol
  • Monoisotopic Mass: 268.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 45.3Ų

2(1H)-Isoquinolinecarboxylic acid, 1-(1H-pyrrol-2-yl)-, ethyl ester Related Literature

Recommend Articles

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd